(Z)-ethyl 2-(2-((2-bromobenzoyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-(2-bromobenzoyl)imino-6-fluoro-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C18H14BrFN2O3S/c1-2-25-16(23)10-22-14-8-7-11(20)9-15(14)26-18(22)21-17(24)12-5-3-4-6-13(12)19/h3-9H,2,10H2,1H3
• InChI Key: TWDHHQJRAQKZDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C18H14BrFN2O3S
• Molecular Weight: 437.3 g/mol

Description

This compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. It has a bromobenzoyl group and a fluorobenzo[d]thiazolyl group attached to an ethyl acetate moiety. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Scientific Research Applications

Synthesis and Derivative Formation

• Novel Compound Synthesis : A series of novel compounds, including structures similar to (Z)-ethyl 2-(2-((2-bromobenzoyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate, have been synthesized through reactions involving benzothiazole derivatives. These compounds were structured using spectroscopic methods such as NMR and mass spectroscopy (Nassiri & Milani, 2020).

• Derivative Creation for Medicinal Chemistry : Benzothiazole derivatives, akin to the discussed compound, have shown potential as anticancer agents. The synthesis of these compounds involved reactions with ethyl chloroacetate, highlighting the role of similar chemical structures in developing new therapeutic agents (Osmaniye et al., 2018).

Chemical Modification and Analysis

• Chemical Modifier in Antibiotics : Similar compounds have been used as chemical modifiers in cephalosporin antibiotics. The process of synthesis and the determination of stereochemical structure via X-ray crystallography have been essential in understanding these compounds' roles (Kanai et al., 1993).

• Conformational Studies in Medicinal Chemistry : Ethyl derivatives, structurally similar to the query compound, have been used in studying fibrinogen receptor antagonists. Molecular modeling has been crucial in these studies to understand the molecule's active conformation (Hayashi et al., 1998).

Biological Applications and Properties

• Antiamoebic Activity : Thiazole derivatives, which share structural similarities with the discussed compound, have shown promising antiamoebic activity. These compounds have been tested for their efficacy against specific amoeba species, revealing potential therapeutic applications (Shirai et al., 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzo[d]thiazole derivatives have been studied for their antimicrobial and anticancer activities.